Cas no 61875-49-8 (2,3-Quinoxalinedione, 1,4-dihydro-5,7-bis(trifluoromethyl)-)

• Product Name: 2,3-Quinoxalinedione, 1,4-dihydro-5,7-bis(trifluoromethyl)-
• CAS No: 61875-49-8
• MF: C₁₀H₄F₆N₂O₂
• MW: 298.141383171082
• CID: 1631800
• Update Time: 2024-09-11

2,3-Quinoxalinedione, 1,4-dihydro-5,7-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedione, 1,4-dihydro-5,7-bis(trifluoromethyl)-

• Inchi： 1S/C10H4F6N2O2/c11-9(12,13)3-1-4(10(14,15)16)6-5(2-3)17-7(19)8(20)18-6/h1-2H,(H,17,19)(H,18,20)
• InChI Key： HRROTSCWLAUBQZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(F)(F)F)=CC(C(F)(F)F)=C2)NC(=O)C1=O

Computed Properties

• Exact Mass: 298.01772
• Monoisotopic Mass: 298.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.582±0.06 g/cm3(Predicted)
• PSA: 58.2
• pka: 8.87±0.20(Predicted)